Cas no 761-20-6 (1-chloro-3-ethylpent-2-ene)

• Product Name: 1-chloro-3-ethylpent-2-ene
• CAS No: 761-20-6
• MF: C₇H₁₃Cl
• MW: 132.631121397018
• CID: 4176227
• PubChem ID: 15197587
• Update Time: 2025-06-08

1-chloro-3-ethylpent-2-ene Chemical and Physical Properties

Names and Identifiers

• 2-Pentene, 1-chloro-3-ethyl-
• 1-chloro-3-ethylpent-2-ene
• AKOS006382369
• 1-chloro-3-ethyl-pent-2-ene
• KGGJNDUVNDRZTM-UHFFFAOYSA-N
• SCHEMBL4739300
• 761-20-6

• Inchi： 1S/C7H13Cl/c1-3-7(4-2)5-6-8/h5H,3-4,6H2,1-2H3
• InChI Key： KGGJNDUVNDRZTM-UHFFFAOYSA-N
• SMILES： C(Cl)/C=C(\CC)/CC

Computed Properties

• Exact Mass: 132.0705781Da
• Monoisotopic Mass: 132.0705781Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 68.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Additional information on 1-chloro-3-ethylpent-2-ene

1-Chloro-3-Ethylpent-2-Ene: A Comprehensive Overview

1-Chloro-3-Ethylpent-2-Ene (CAS No. 761-20-6) is an organic compound with the molecular formula C₆H₁₀Cl. This compound belongs to the class of alkyl chlorides and is widely recognized for its role in various chemical reactions and applications. The structure of 1-chloro-3-ethylpent-2-ene consists of a pentene backbone with a chlorine atom attached to the first carbon and an ethyl group attached to the third carbon, creating a branched structure that influences its chemical reactivity and physical properties.

Recent studies have highlighted the importance of 1-chloro-3-ethylpent-2-ene in the field of organocatalysis and asymmetric synthesis. Researchers have explored its potential as a precursor in the synthesis of complex molecules, particularly in the construction of chiral centers. The compound's reactivity is attributed to the presence of the chlorine atom, which acts as a leaving group, facilitating nucleophilic substitution reactions. This property makes it a valuable intermediate in the production of pharmaceuticals, agrochemicals, and specialty chemicals.

The synthesis of 1-chloro-3-Ethylpent-2-Ene involves various methods, including free radical halogenation, electrophilic addition, and substitution reactions. One notable approach is the chlorination of alkenes under controlled conditions, where the double bond in pentene undergoes addition with chlorine gas to form the desired product. This method has been optimized to achieve high yields and selectivity, ensuring the compound's purity for industrial applications.

In terms of physical properties, 1-chloro-3-Ethylpent-2-Ene is a colorless liquid with a boiling point of approximately 48°C at standard pressure. Its density is slightly higher than water due to the presence of the chlorine atom, which increases the molecular weight. The compound is sparingly soluble in water but mixes well with organic solvents such as dichloromethane and diethyl ether. These properties make it suitable for use in various organic reactions where solubility and reactivity are critical factors.

One of the most significant advancements in recent years has been the application of 1-chloro-3-Ethylpent-2-Ene in enantioselective synthesis. By utilizing organocatalysts such as proline derivatives, researchers have successfully achieved high enantiomeric excess (ee) in reactions involving this compound. This breakthrough has opened new avenues for its use in drug discovery and development, where chirality plays a crucial role in molecular activity.

Moreover, 1-chloro-3-Ethylpent-2-Ene has found applications in polymer chemistry as a monomer for synthesizing novel materials with tailored properties. Its ability to undergo polymerization under specific conditions has led to the development of advanced polymers with improved mechanical strength and thermal stability. These materials are being explored for use in aerospace, automotive industries, and advanced electronics.

The environmental impact of 1-chloro-CAS No 761 20 6 has also been a topic of interest among scientists. Studies have shown that it degrades relatively quickly under aerobic conditions, reducing its persistence in natural ecosystems. However, further research is needed to fully understand its long-term effects on aquatic life and soil health.

In conclusion, 1-Chloro-CAS No 761 20 6 (or 1-chloro-pentene) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research, making it an essential component in modern chemical synthesis and material science.